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Compound of Interest

Isoquinoline-4-boronic acid
Compound Name:
hydrochloride

cat. No.: B1326509

CAS Number: 677702-23-7

This technical guide provides a comprehensive overview of isoquinoline-4-boronic acid
hydrochloride, a versatile building block in contemporary organic synthesis and medicinal
chemistry. The document is intended for researchers, scientists, and professionals in drug
development, offering detailed insights into its synthesis, reactivity, and applications, with a
particular focus on its role in the construction of biologically active molecules.

Physicochemical Properties

Isoquinoline-4-boronic acid hydrochloride is a stable, solid compound utilized as a key
intermediate in various chemical transformations. Its boronic acid moiety allows for a range of
coupling reactions, making it a valuable reagent for introducing the isoquinoline scaffold into
more complex molecular architectures.
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Property Value

CAS Number 677702-23-7
Molecular Formula CoHsBCINO:2
Molecular Weight 209.44 g/mol
Appearance White to off-white solid
Purity Typically =98%
Storage Temperature 2-8°C

Synthesis and Experimental Protocols

The synthesis of isoquinoline-4-boronic acid hydrochloride typically proceeds through a
multi-step sequence, starting from isoquinoline. A common and effective route involves the
bromination of isoquinoline to form 4-bromoisoquinoline, followed by a lithium-halogen

exchange and subsequent borylation.

Synthesis of 4-Bromoisoquinoline

Experimental Protocol:
This protocol is adapted from a standard procedure for the bromination of isoquinoline.

o Materials: Isoquinoline hydrochloride (0.20 mole), nitrobenzene (50 mL), bromine (0.22

mole).
e Procedure:

o In a flask equipped with a reflux condenser, dropping funnel, thermometer, and stirrer, a
mixture of isoquinoline hydrochloride and nitrobenzene is stirred and heated to
approximately 180°C until a clear solution is formed.[1]

o Bromine is added dropwise to the heated solution over a period of about 1 hour and 15
minutes. The evolution of hydrogen chloride gas should be observed.[1]
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o After the addition of bromine is complete, the reaction mixture is maintained at 180°C with
continuous stirring.

o The reaction is monitored until the evolution of hydrogen chloride gas ceases, which
typically takes several hours.[1]

o Upon completion, the reaction mixture is cooled, and the 4-bromoisoquinoline product is
isolated through appropriate workup and purification procedures.

Synthesis of Isoquinoline-4-boronic acid via Lithium-
Halogen Exchange and Borylation

Logical Workflow for Synthesis:

The following workflow illustrates the logical steps for converting 4-bromoisoquinoline to the
target boronic acid. This process involves a lithium-halogen exchange, which is a rapid and
efficient method for generating organolithium species from organic halides.[2] The resulting
lithiated isoquinoline is then quenched with a borate ester to form the desired boronic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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